N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)-2,4-difluorobenzenesulfonamide

• IUPAC Name: N-[4-(3-cyanopyrazin-2-yl)oxycyclohexyl]-2,4-difluorobenzenesulfonamide
• InChI: InChI=1S/C17H16F2N4O3S/c18-11-1-6-16(14(19)9-11)27(24,25)23-12-2-4-13(5-3-12)26-17-15(10-20)21-7-8-22-17/h1,6-9,12-13,23H,2-5H2
• InChI Key: YEZCWDNSPFWDAJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NS(=O)(=O)C2=C(C=C(C=C2)F)F)OC3=NC=CN=C3C#N
• Molecular Formula: C17H16F2N4O3S
• Molecular Weight: 394.4 g/mol

Description

N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)-2,4-difluorobenzenesulfonamide is a useful research compound. Its molecular formula is C17H16F2N4O3S and its molecular weight is 394.4. The purity is usually 95%.
BenchChem offers high-quality N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)-2,4-difluorobenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)-2,4-difluorobenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cyclooxygenase-2 Inhibition

Research by Hashimoto et al. (2002) explores sulfonamide derivatives, including structures closely related to N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)-2,4-difluorobenzenesulfonamide, as selective cyclooxygenase-2 (COX-2) inhibitors. The study identifies compounds with significant potency and selectivity towards COX-2, demonstrating potential for the treatment of inflammation and pain without the side effects associated with traditional NSAIDs Hashimoto et al., 2002.

Oxidation Catalysts

Işci et al. (2014) delve into the design and application of sulfonamide-substituted iron phthalocyanines, leveraging sulfonamide chemistry to enhance solubility, stability, and efficiency as oxidation catalysts. This study exemplifies the compound's utility in facilitating selective oxidation reactions, a critical aspect of synthetic chemistry Işci et al., 2014.

Anticancer Activity

Gul et al. (2018) report on dibenzenesulfonamides with significant anticancer effects, triggering apoptosis and autophagy pathways in cancer cells. These findings underscore the potential of sulfonamide derivatives in oncology, particularly in developing new therapeutic agents targeting cancer cell survival mechanisms Gul et al., 2018.

Antimicrobial and Anticonvulsant Agents

Further research extends into antimicrobial and anticonvulsant applications. Abbasi et al. (2020) and Wang et al. (2015) explore sulfonamide derivatives for their potential in addressing microbial infections and seizures, respectively. These studies highlight the compound's versatility, showing its potential in treating a wide range of conditions Abbasi et al., 2020; Wang et al., 2015.